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molecular formula C7H6BrNO3 B183254 2-Bromo-3-nitroanisole CAS No. 67853-37-6

2-Bromo-3-nitroanisole

Cat. No. B183254
CAS RN: 67853-37-6
M. Wt: 232.03 g/mol
InChI Key: KCFDURKFXBLIAY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08791267B2

Procedure details

To a solution of 2-bromo-3-nitro-phenol synthesized above (11.5 mmol, 1.0 eq.) in DMF at room temperature was added cesium carbonate (13.8 mmol, 1.2 eq.), followed by iodomethane (33.7 mmol, 2.9 eq.), and the resultant mixture was stirred at room temperature for 16 hours. The reaction mixture was poured into water, stirred for 2 hours, filtered, the cake washed with two portions of water, and the resultant solid dried to afford 2-bromo-3-nitro-anisole (I-9, X═Br, R1═CH3) as a pale orange solid. Yield: 97%; 1H NMR (400 MHz; CDCl3): 3.97 (s, 3H), 7.07 (dd, J=8.4, 1.2 Hz, 1H), 7.32 (dd, J=8.0, 1.6 Hz, 1H), 7.40 (t, J=8.0 Hz, 1H) ppm.
Name
2-bromo-3-nitro-phenol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
DMF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
cesium carbonate
Quantity
13.8 mmol
Type
reactant
Reaction Step Two
Name
iodomethane
Quantity
33.7 mmol
Type
reactant
Reaction Step Three
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
2-bromo-3-nitro-anisole
Yield
97%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[C:7]([N+:8]([O-:10])=[O:9])=[CH:6][CH:5]=[CH:4][C:3]=1[OH:11].[C:12](=O)([O-])[O-].[Cs+].[Cs+].IC.O>CN(C=O)C>[Br:1][C:2]1[C:7]([N+:8]([O-:10])=[O:9])=[CH:6][CH:5]=[CH:4][C:3]=1[O:11][CH3:12] |f:1.2.3|

Inputs

Step One
Name
2-bromo-3-nitro-phenol
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC1=C(C=CC=C1[N+](=O)[O-])O
Name
DMF
Quantity
0 (± 1) mol
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
cesium carbonate
Quantity
13.8 mmol
Type
reactant
Smiles
C([O-])([O-])=O.[Cs+].[Cs+]
Step Three
Name
iodomethane
Quantity
33.7 mmol
Type
reactant
Smiles
IC
Step Four
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Five
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
stirred for 2 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
filtered
WASH
Type
WASH
Details
the cake washed with two portions of water
CUSTOM
Type
CUSTOM
Details
the resultant solid dried

Outcomes

Product
Details
Reaction Time
 2 h
Name
2-bromo-3-nitro-anisole
Type
product
Smiles
BrC1=C(C=CC=C1[N+](=O)[O-])OC
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 97%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.